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Compound of Interest

Compound Name:
2-(2,4-Diaminophenoxy)ethanol

sulfate

Cat. No.: B1323409 Get Quote

Initial research indicates that 2-(2,4-Diaminophenoxy)ethanol sulfate is not utilized as a

redox indicator in scientific and industrial applications. Comprehensive searches of chemical

literature and supplier databases reveal its primary function is as a coupler molecule in

permanent hair dye formulations. This document serves to clarify the established applications

of this compound and provide context on the characteristics of redox indicators, which are not

aligned with the known properties of 2-(2,4-Diaminophenoxy)ethanol sulfate.

Established Application: Hair Colorant
2-(2,4-Diaminophenoxy)ethanol sulfate is a key ingredient in oxidative hair dyes.[1] In this

context, it functions as a "coupler" or "modifier." The hair coloring process is initiated by an

oxidizing agent, typically hydrogen peroxide, in an alkaline environment. The oxidizing agent

lightens the natural melanin in the hair and activates colorless dye precursors, known as

primary intermediates (such as p-phenylenediamine or p-aminophenols).[1]

The oxidized primary intermediates form highly reactive quinonediimine intermediates. 2-(2,4-
Diaminophenoxy)ethanol sulfate, acting as a nucleophile, then reacts with these

intermediates. This coupling reaction results in the formation of larger polymeric color

molecules that are trapped within the hair shaft, leading to a permanent hair color.[1]

Properties of 2-(2,4-Diaminophenoxy)ethanol Sulfate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1323409?utm_src=pdf-interest
https://www.benchchem.com/product/b1323409?utm_src=pdf-body
https://www.benchchem.com/product/b1323409?utm_src=pdf-body
https://www.benchchem.com/product/b1323409?utm_src=pdf-body
https://www.benchchem.com/product/b1323409
https://www.benchchem.com/product/b1323409
https://www.benchchem.com/product/b1323409?utm_src=pdf-body
https://www.benchchem.com/product/b1323409?utm_src=pdf-body
https://www.benchchem.com/product/b1323409
https://www.benchchem.com/product/b1323409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the known physical and chemical properties of 2-(2,4-Diaminophenoxy)ethanol
sulfate is presented in the table below.

Property Value Reference

Chemical Formula C₈H₁₄N₂O₆S [2]

Molecular Weight 266.27 g/mol [2][3]

Appearance
White to off-white crystalline

solid
[4]

CAS Number 70643-20-8 [2][3]

The Role of Redox Indicators
A redox indicator is a substance that undergoes a distinct and reversible color change at a

specific electrode potential. This color change is the result of the indicator being oxidized or

reduced. Redox indicators are crucial for determining the endpoint of a redox titration, a type of

quantitative chemical analysis.[5]

For a compound to function as a redox indicator, it must possess a stable oxidized form and a

stable reduced form, with a clear and sharp color difference between the two. The transition

between these forms must occur over a narrow and well-defined potential range. There is no

evidence in the scientific literature to suggest that 2-(2,4-Diaminophenoxy)ethanol sulfate
exhibits these necessary properties.

Signaling Pathway in Hair Dyeing
The chemical reactions involving 2-(2,4-Diaminophenoxy)ethanol sulfate in hair dyeing can

be visualized as a signaling pathway. The process begins with the activation of the primary

intermediate by an oxidizing agent, leading to a cascade of reactions that culminates in the

formation of the final hair color.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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